Cas no 874802-34-3 (3-{4-4-(Trifluoromethyl)pyrimidin-2-ylpiperazin-1-yl}propanoic Acid)

• Product Name: 3-{4-4-(Trifluoromethyl)pyrimidin-2-ylpiperazin-1-yl}propanoic Acid
• CAS No: 874802-34-3
• MF: C₁₂H₁₅F₃N₄O₂
• MW: 304.268312692642
• MDL: MFCD05664935
• CID: 4718094
• Update Time: 2025-06-20

3-{4-4-(Trifluoromethyl)pyrimidin-2-ylpiperazin-1-yl}propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-[4-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]PIPERAZIN-1-YL}PROPANOIC ACID
• PC300633
• 3-{4-4-(Trifluoromethyl)pyrimidin-2-ylpiperazin-1-yl}propanoic Acid

• MDL： MFCD05664935
• Inchi： 1S/C12H15F3N4O2/c13-12(14,15)9-1-3-16-11(17-9)19-7-5-18(6-8-19)4-2-10(20)21/h1,3H,2,4-8H2,(H,20,21)
• InChI Key： VIFQXMJIOJSYSW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC(=N1)N1CCN(CCC(=O)O)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 359
• Topological Polar Surface Area: 69.6

Additional information on 3-{4-4-(Trifluoromethyl)pyrimidin-2-ylpiperazin-1-yl}propanoic Acid

Introduction to 3-{4-4-(Trifluoromethyl)pyrimidin-2-ylpiperazin-1-yl}propanoic Acid (CAS No. 874802-34-3)

3-{4-4-(Trifluoromethyl)pyrimidin-2-ylpiperazin-1-yl}propanoic Acid, with the CAS number 874802-34-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include a trifluoromethyl group and a piperazine ring. These features contribute to its potential therapeutic applications, particularly in the development of novel drugs for various diseases.

The chemical structure of 3-{4-4-(Trifluoromethyl)pyrimidin-2-ylpiperazin-1-yl}propanoic Acid can be represented as follows: C₁₅H₁₇F₃N₄O₂. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design. The piperazine ring, on the other hand, provides a flexible linker that can interact with various biological targets, thereby modulating their activity.

In recent years, there has been a growing interest in the use of pyrimidine derivatives for the treatment of various diseases, including cancer, neurological disorders, and infectious diseases. The unique properties of 3-{4-4-(Trifluoromethyl)pyrimidin-2-ylpiperazin-1-yl}propanoic Acid make it a promising lead compound for further investigation. For instance, studies have shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, suggesting its potential as an anticancer agent.

A key aspect of the research on 3-{4-4-(Trifluoromethyl)pyrimidin-2-ylpiperazin-1-yl}propanoic Acid has been its ability to modulate specific biological pathways. One such pathway is the PI3K/AKT/mTOR signaling cascade, which is frequently dysregulated in cancer cells. By inhibiting this pathway, the compound can induce cell cycle arrest and apoptosis in cancer cells, thereby reducing tumor growth. This mechanism of action has been validated through both in vitro and in vivo studies, providing strong evidence for its therapeutic potential.

Beyond its anticancer properties, 3-{4-4-(Trifluoromethyl)pyrimidin-2-ylpiperazin-1-yl}propanoic Acid has also shown promise in the treatment of neurological disorders. For example, recent research has demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. This is particularly important for conditions such as Alzheimer's disease and Parkinson's disease, where neurodegeneration plays a critical role. The ability to target multiple pathways simultaneously makes this compound a valuable tool in the development of multifunctional drugs.

In addition to its therapeutic applications, 3-{4-4-(Trifluoromethyl)pyrimidin-2-ylpiperazin-1-yl}propanoic Acid has also been studied for its potential use as a research tool. Its unique chemical structure allows it to serve as a scaffold for the synthesis of more complex molecules with diverse biological activities. This versatility has led to its widespread use in academic and industrial laboratories for exploring new chemical space and identifying novel drug candidates.

The synthesis of 3-{4-4-(Trifluoromethyl)pyrimidin-2-ylpiperazin-1-yl}propanoic Acid involves several well-established chemical reactions, including nucleophilic substitution, coupling reactions, and functional group transformations. These synthetic routes have been optimized to ensure high yields and purity, making it feasible to produce large quantities of the compound for both research and commercial purposes.

In conclusion, 3-{4-4-(Trifluoromethyl)pyrimidin-2-ylpiperazin-1-yl}propanoic Acid (CAS No. 874802-34-3) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. As ongoing research continues to uncover new insights into its mechanisms of action and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.